N-(2-bromo-4-methylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H18BrN3O3S/c1-3-25-20(27)19-18(13-6-4-5-7-16(13)28-19)24-21(25)29-11-17(26)23-15-9-8-12(2)10-14(15)22/h4-10H,3,11H2,1-2H3,(H,23,26)
• InChI Key: AHEHRRLNKUHWJP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=C(C=C(C=C4)C)Br
• Molecular Formula: C21H18BrN3O3S
• Molecular Weight: 472.4 g/mol

Description

N-(2-bromo-4-methylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18BrN3O3S and its molecular weight is 472.36. The purity is usually 95%.
BenchChem offers high-quality N-(2-bromo-4-methylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-bromo-4-methylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

N-(2-bromo-4-methylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide and its structural analogs have been extensively used as precursors in the synthesis of various heterocyclic compounds. These compounds are integral in the construction of new polyheterocyclic ring systems, serving as building blocks for synthesizing derivatives with potential biological activities. The synthesized derivatives are often characterized by IR, 1H NMR, and other spectral techniques to confirm their structures and are evaluated for various properties such as antimicrobial activities (Abdel‐Latif et al., 2019).

Antimicrobial Properties

Research has demonstrated the significant role of these compounds in the field of antimicrobial studies. Various derivatives have been synthesized and screened for their antimicrobial properties against a range of bacterial and fungal strains. The studies involve evaluating the biological activities of the synthesized compounds and comparing their effectiveness with standard drugs. This makes them valuable in the development of new antimicrobial agents and contributes to the field of medicinal chemistry (Singh et al., 2010).

Antitumor and Anticancer Properties

Some derivatives of this compound have shown promising results in antitumor studies. They have been tested on various human cancer cell lines, displaying potent anticancer activity. The compounds are compared with standard chemotherapy drugs like doxorubicin, providing insights into their efficacy and potential as anticancer agents (Hafez & El-Gazzar, 2017).